Cas no 1156923-15-7 (N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide)

• Product Name: N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide
• CAS No: 1156923-15-7
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5449602
• PubChem ID: 43616474
• Update Time: 2025-07-21

N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-morpholin-4-ylpyridin-3-yl)methyl]prop-2-enamide
• Z440634428
• EN300-7525406
• n-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}prop-2-enamide
• 1156923-15-7
• SCHEMBL1124113
• AKOS009809692
• N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide

• Inchi： 1S/C13H17N3O2/c1-2-13(17)15-10-11-3-4-12(14-9-11)16-5-7-18-8-6-16/h2-4,9H,1,5-8,10H2,(H,15,17)
• InChI Key： JYYPSURBNNNZNQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(N2CCOCC2)N=C1)(=O)C=C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.5±50.0 °C(Predicted)
• pka: 13.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide

Research Briefing on N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide (CAS: 1156923-15-7)

In recent years, the compound N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide (CAS: 1156923-15-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of both morpholine and pyridine moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on elucidating the pharmacological properties of N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide. One notable area of research involves its role as a kinase inhibitor. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that this compound exhibits inhibitory activity against specific kinases, although the exact mechanism of action remains under investigation.

Another line of research has explored the synthetic pathways and optimization of N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide. Efficient synthesis of this compound is crucial for scaling up production and facilitating further biological testing. Recent advancements in organic chemistry have enabled the development of more streamlined and cost-effective synthetic routes, which could accelerate its transition from bench to bedside.

In addition to its potential therapeutic applications, N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide has also been studied for its physicochemical properties. Understanding its solubility, stability, and bioavailability is essential for formulating it into a viable drug product. Recent pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for predicting its behavior in vivo.

Despite these promising findings, several challenges remain. For instance, the selectivity of N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide towards its intended targets needs to be thoroughly evaluated to minimize off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety profile before proceeding to clinical trials. Collaborative efforts between academia and industry will be pivotal in addressing these challenges and unlocking the full potential of this compound.

In conclusion, N-[[6-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide (CAS: 1156923-15-7) represents a promising avenue for future research in chemical biology and drug development. Its unique structural attributes and preliminary biological activities warrant further investigation to fully elucidate its therapeutic potential. Continued advancements in synthetic chemistry, coupled with rigorous biological testing, will be essential in translating this compound into a clinically relevant agent.